Cas no 76226-59-0 (4-amino-2-[(morpholin-4-yl)methyl]phenol)

• Product Name: 4-amino-2-[(morpholin-4-yl)methyl]phenol
• CAS No: 76226-59-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD09036213
• CID: 3486220
• PubChem ID: 415296
• Update Time: 2025-10-30

4-amino-2-[(morpholin-4-yl)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• PHENOL, 4-AMINO-2-(4-MORPHOLINYLMETHYL)-
• 4-amino-2-[(morpholin-4-yl)methyl]phenol
• 4-amino-2-(morpholin-4-ylmethyl)phenol
• 4-amino-2-(morpholinomethyl)phenol
• 76226-59-0
• DB-138187
• SCHEMBL922653
• EN300-82237
• BDA22659
• CS-0262361
• CHEMBL4301246
• AKOS004121519

• MDL： MFCD09036213
• Inchi： 1S/C11H16N2O2/c12-10-1-2-11(14)9(7-10)8-13-3-5-15-6-4-13/h1-2,7,14H,3-6,8,12H2
• InChI Key： SEMWVZDOPKFQFT-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=C(C=CC=2O)N)CC1

Computed Properties

• Exact Mass: 208.121177757Da
• Monoisotopic Mass: 208.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.7Ų

Additional information on 4-amino-2-[(morpholin-4-yl)methyl]phenol

Recent Advances in the Study of 4-amino-2-[(morpholin-4-yl)methyl]phenol (CAS: 76226-59-0) in Chemical Biology and Pharmaceutical Research

The compound 4-amino-2-[(morpholin-4-yl)methyl]phenol (CAS: 76226-59-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This phenolic derivative, characterized by the presence of a morpholine moiety, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the synthesis and structural modification of 4-amino-2-[(morpholin-4-yl)methyl]phenol to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic route for this compound, achieving higher yields and purity. The researchers utilized a multi-step reaction sequence involving the condensation of 2-hydroxy-5-nitrobenzaldehyde with morpholine, followed by reduction of the nitro group to an amino group. This optimized synthesis not only facilitates large-scale production but also allows for the introduction of various functional groups to tailor the compound's properties.

In terms of biological activity, recent investigations have highlighted the compound's potential as an inhibitor of specific enzymatic targets. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 4-amino-2-[(morpholin-4-yl)methyl]phenol exhibits moderate inhibitory activity against tyrosine kinases, which are implicated in various cancers. The study employed molecular docking simulations and in vitro assays to elucidate the binding interactions between the compound and the kinase active site. These findings suggest that further structural optimization could lead to the development of more potent kinase inhibitors for oncology applications.

Another significant advancement has been the exploration of this compound's role in neurodegenerative diseases. Research published in ACS Chemical Neuroscience (2023) investigated its neuroprotective effects in cellular models of Alzheimer's disease. The compound was found to reduce oxidative stress and inhibit the aggregation of amyloid-beta peptides, key pathological features of the disease. These results position 4-amino-2-[(morpholin-4-yl)methyl]phenol as a potential lead compound for the development of novel neuroprotective agents.

From a pharmaceutical formulation perspective, recent work has addressed the challenges associated with the compound's solubility and bioavailability. A 2024 study in the International Journal of Pharmaceutics explored various formulation strategies, including the development of nanoemulsions and solid dispersions, to enhance the compound's dissolution profile. These advancements are crucial for translating the compound's promising in vitro activity into effective in vivo therapeutic outcomes.

Looking forward, the research community continues to investigate the full therapeutic potential of 4-amino-2-[(morpholin-4-yl)methyl]phenol. Current efforts are focused on structure-activity relationship studies to identify more potent analogs, as well as preclinical evaluation of its safety and efficacy profiles. The compound's versatility and the recent methodological advances in its study suggest that it may serve as a valuable scaffold for the development of novel therapeutic agents across multiple disease areas.